Cas no 1261671-12-8 (2-Chloro-5-iodobenzyl chloride)

• Product Name: 2-Chloro-5-iodobenzyl chloride
• CAS No: 1261671-12-8
• MF: C₇H₅Cl₂I
• MW: 286.925072431564
• MDL: MFCD18393372
• CID: 1103572
• PubChem ID: 71650898
• Update Time: 2025-05-19

2-Chloro-5-iodobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodobenzyl chloride
• 1-Chloro-2-(chloromethyl)-4-iodobenzene
• 2-Chloro-5-iodo-benzylchloride
• MFCD18393372
• SCHEMBL24732807
• 1261671-12-8
• BS-53180
• DB-355845
• A856866

• MDL： MFCD18393372
• Inchi： 1S/C7H5Cl2I/c8-4-5-3-6(10)1-2-7(5)9/h1-3H,4H2
• InChI Key： FTEZTINTXWCTDQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(CCl)=C1)Cl

Computed Properties

• Exact Mass: 285.88130g/mol
• Monoisotopic Mass: 285.88130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.898±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.3E-3 g/L) (25 ºC),

Additional information on 2-Chloro-5-iodobenzyl chloride

2-Chloro-5-iodobenzyl chloride (CAS No. 1261671-12-8): Properties, Applications, and Market Insights

2-Chloro-5-iodobenzyl chloride (CAS No. 1261671-12-8) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its unique chloro and iodo substituents, serves as a versatile intermediate in the development of complex molecules. Its molecular formula, C₇H₅Cl₂I, highlights its potential for diverse chemical transformations, making it a subject of interest for researchers and industrial applications alike.

The physical and chemical properties of 2-Chloro-5-iodobenzyl chloride contribute to its utility in synthetic chemistry. Typically appearing as a light yellow to white crystalline solid, it exhibits moderate solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under standard conditions allows for safe handling in laboratory settings, though proper storage in cool, dry environments is recommended to maintain its integrity. The presence of both chlorine and iodine atoms in its structure enables selective functionalization, a feature highly valued in medicinal chemistry and material science.

One of the most prominent applications of 2-Chloro-5-iodobenzyl chloride lies in pharmaceutical intermediates. Researchers leverage its reactive benzyl chloride moiety to construct biologically active molecules, including potential drug candidates for neurological and oncological therapies. Recent studies have explored its use in synthesizing iodinated contrast agents, addressing the growing demand for advanced imaging technologies in healthcare. Additionally, its role in agrochemical research has gained traction, particularly in developing novel crop protection agents with improved efficacy.

The market trends for 2-Chloro-5-iodobenzyl chloride reflect the broader growth in specialty chemicals. With increasing investments in pharmaceutical R&D and the expansion of contract manufacturing organizations (CMOs), demand for high-purity intermediates like this compound continues to rise. Industry reports suggest a compound annual growth rate (CAGR) of 5-7% for similar halogenated aromatics, driven by innovations in drug discovery and the need for efficient synthetic routes. Suppliers are responding by optimizing production processes to meet stringent quality standards while maintaining competitive pricing.

From a synthetic chemistry perspective, 2-Chloro-5-iodobenzyl chloride offers several advantages. Its iodine atom facilitates cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the chloromethyl group serves as an excellent electrophile for nucleophilic substitutions, enabling the introduction of diverse functional groups. These attributes make it a valuable building block for academic researchers investigating new reaction methodologies and industrial chemists developing scalable processes.

Environmental and regulatory considerations for 2-Chloro-5-iodobenzyl chloride align with standard halogenated compound protocols. While not classified as hazardous under most jurisdictions, proper waste disposal methods should be followed to minimize ecological impact. Manufacturers and users must adhere to REACH and other chemical regulations, ensuring safe transportation and handling. Recent advancements in green chemistry have prompted investigations into catalytic systems that could reduce halogen waste during its utilization, addressing sustainability concerns in chemical production.

Quality control measures for 2-Chloro-5-iodobenzyl chloride typically involve HPLC, GC-MS, and ¹H/¹³C NMR analyses to verify purity and structural integrity. Commercial suppliers often provide certificates of analysis (CoA) with detailed specifications, including assay values (>98% purity) and limits for residual solvents. These quality assurances are particularly crucial for pharmaceutical applications where impurity profiles can significantly impact downstream processes and final product safety.

Emerging research directions involving 2-Chloro-5-iodobenzyl chloride include its potential in materials science. Scientists are exploring its incorporation into organic electronic materials, where its halogenated structure may influence charge transport properties in semiconductors. Another innovative application involves its use as a precursor for metal-organic frameworks (MOFs), which have shown promise in gas storage and separation technologies. These developments highlight the compound's versatility beyond traditional organic synthesis applications.

For researchers sourcing 2-Chloro-5-iodobenzyl chloride, several commercial suppliers offer the compound in varying quantities, from gram-scale for laboratory use to kilogram quantities for industrial applications. Pricing typically reflects the purity grade and packaging specifications, with custom synthesis options available for specialized requirements. The global distribution network for this chemical ensures accessibility across major research hubs in North America, Europe, and Asia, supported by reliable logistics providers specializing in chemical transportation.

In conclusion, 2-Chloro-5-iodobenzyl chloride (CAS No. 1261671-12-8) represents a valuable tool in modern chemical research and development. Its unique structural features enable diverse synthetic applications, from pharmaceutical intermediates to advanced materials. As chemical innovation continues to advance, the role of such specialized building blocks will likely expand, driven by interdisciplinary research and evolving industry needs. Proper understanding of its properties and handling requirements ensures its effective utilization across various scientific and industrial domains.